ABI-011

• Molecular Formula: C27H32F2N8
• Appearance: Solid powder
• synonyms: ABI-011; ABI 011; ABI011.; Unknown

Description

ABI-011 is a novel thiocolchicine dimer with antitubulin and topisomerase 1 inhibitor. This compound significantly inhibited new microvessel formation and disrupted established microvessels even at the dose of 0.01 μg/ml. In the chicken embryonic CAM assay, this compound demonstrated potent antiangiogenic activity in a concentration-dependent manner, with over 90% inhibition at 5 μg without affecting viability. this compound exhibited potent and specific antiangiogenic and vascular disrupting activities both in vitro and in vivo. This compound was determined to be a more potent vascular disrupting antitumor agent with better therapeutic index than CA4P.

Scientific Research Applications

1. Role in Cellular Processes and Cancer Progression

Abelson interactor protein-1 (ABI-1) is implicated in various cellular processes, mainly actin reorganization and lamellipodia formation. It's a part of macromolecular complexes that respond to Rho family-dependent stimuli, significantly influencing cell mobility. Studies have shown a correlation between ABI-1 expression levels and the invasiveness of breast cancer cell lines. Reduced expression of ABI-1 led to decreased cell proliferation, migration, invasion, and actin polymerization, suggesting its crucial role in cancer progression and spread, potentially mediated via the phosphatidylinositol 3-kinase pathway (Wang et al., 2007).

2. Interaction with Other Proteins and Impact on Cellular Functions

ABI-1 is also known for its interaction with other proteins and its impact on various cellular functions. It has been shown to bind the actin nucleator protein Wave-1, regulating actin dynamics and localizing at the tips of lamellipodia and filopodia. Disruption of this interaction prevents ABI-1 from reaching the tip of the lamellipodium. Additionally, Abi-1 proteins that retain Wave-1 binding could rescue the decreased Wave-1 protein levels, highlighting the importance of this interaction in regulating Wave-1 localization and protein levels (Echarri et al., 2004).

3. Contributions to Actin Cytoskeleton Regulation and Neuronal Development

In the context of the central nervous system, ABI-1 has been identified as a crucial component for dendrite morphogenesis and synapse formation. It's involved in the dynamic and locally specific regulation of the actin cytoskeleton. The localization of ABI-1 in neurites, growth cones, dendritic spines, and postsynaptic densities, along with its interaction with other proteins like Eps8 and Sos‐1 in a trimeric complex, highlights its significance in synaptic formation and neuronal development (Proepper et al., 2007).

4. Inhibition of v-Abl Transformation

ABI-1 has shown to play a role in inhibiting v-Abl transformation in NIH3T3 cells by the Abelson murine leukemia virus. Overexpression of ABI-1 strongly inhibited transformation by the wild-type strain of the virus, and the inhibition required the SH3 domain of ABI-1, signifying the necessity of direct interaction for this inhibitory effect. This finding highlights ABI-1's potential role in regulating Abl function in transformation or signal transduction (Ikeguchi et al., 2001).